Cas no 873300-62-0 (3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)-)

• Product Name: 3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)-
• CAS No: 873300-62-0
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 1876655
• PubChem ID: 75537508
• Update Time: 2025-04-21

3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)-
• AKOS016354867
• 6-tert-butyl-2-chloroquinoline-3-carbaldehyde
• MFCD27960503
• 6-(tert-butyl)-2-chloroquinoline-3-carbaldehyde
• EN300-703654
• 873300-62-0
• NS-03625
• ZB1339

• Inchi： 1S/C14H14ClNO/c1-14(2,3)11-4-5-12-9(7-11)6-10(8-17)13(15)16-12/h4-8H,1-3H3
• InChI Key： KIGMPVBHMWSQQG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C(C=CC(=C2)C(C)(C)C)=N1

Computed Properties

• Exact Mass: 247.0763918Da
• Monoisotopic Mass: 247.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30Ų